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Compound of Interest

Compound Name: JX040

Cat. No.: B608285 Get Quote

This technical guide provides a detailed overview of the JX040 series, a sensitive gate Silicon

Controlled Rectifier (SCR). The JX040 is designed for applications requiring high dv/dt rates

and robust resistance to electromagnetic interference, making it particularly suitable for use in

residual current circuit breakers, igniters, and other power control circuits. This document is

intended for researchers, scientists, and professionals in electronic engineering and

component application.

Core Electrical Characteristics
The JX040 series is characterized by its stable performance across a range of operating

conditions. A summary of its absolute maximum ratings and key electrical characteristics is

provided below. These values are critical for ensuring reliable and safe operation within

specified limits.

Data Presentation: Maximum Ratings and Electrical
Specifications
The following tables summarize the key quantitative data for the JX040 series SCR, based on

the manufacturer's datasheets.[1][2]

Absolute Maximum Ratings
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Parameter Symbol Value Unit

Repetitive Peak Off-

State Voltage
VDRM 600 V

Repetitive Peak

Reverse Voltage
VRRM 600 V

RMS On-State

Current
IT(RMS) 4 A

Non-Repetitive Surge

Peak On-State

Current (tp=10ms)

ITSM 30 A

Critical Rate of Rise of

On-State Current
dI/dt 50 A/µs

Peak Gate Current

(tp=20µs, Tj=110℃)
IGM 1.2 A

Peak Gate Power

(tp=20µs, Tj=110℃)
PGM 2 W

Average Gate Power

Dissipation

(Tj=110℃)

PG(AV) 0.2 W

Operating Junction

Temperature Range
Tj -40 to 110 ℃

Storage Junction

Temperature Range
Tstg -40 to 150 ℃

Static Electrical Characteristics (Tj=25℃ unless otherwise specified)
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Parameter Symbol Test Condition Max Value Unit

Peak On-State

Voltage
VTM IT=8A, tp=380µs 1.5 V

Peak Off-State

Current
IDRM

VD=VDRM,

VR=VRRM
5 µA

Peak Reverse

Current
IRRM

VD=VDRM,

VR=VRRM
5 µA

Gate Trigger

Current
IGT

VD=12V,

RL=33Ω
200 µA

Gate Trigger

Voltage
VGT

VD=12V,

RL=33Ω
0.8 V

Holding Current IH IT=0.05A 5 mA

Latching Current IL IG=1.2 IGT 6 mA

Experimental Protocols: Test Conditions for
Electrical Characteristics
The electrical characteristics of the JX040 SCR are determined under specific test conditions

as outlined in the manufacturer's documentation.[1][2] These protocols ensure consistency and

comparability of the component's performance metrics.

Gate Trigger Current (IGT) and Gate Trigger Voltage (VGT): These parameters are

measured with a drain voltage (VD) of 12V and a load resistance (RL) of 33Ω.

Peak On-State Voltage (VTM): This is determined with a forward current (IT) of 8A for a

pulse duration (tp) of 380µs.

Holding Current (IH): The holding current is measured at an on-state current (IT) of 0.05A.

Latching Current (IL): This is tested with a gate current (IG) that is 1.2 times the gate trigger

current (IGT).
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Critical Rate of Rise of Off-State Voltage (dV/dt): This is measured with a drain voltage (VD)

at two-thirds of the VDRM, a junction temperature (Tj) of 110℃, and a gate-cathode

resistance (RGK) of 1KΩ.

Operational Logic and State Transitions
The fundamental operation of the JX040 SCR involves transitioning between a non-conducting

(off) state and a conducting (on) state. The following diagram illustrates the logical relationship

and the conditions required for these state changes.

Off State
(Blocking Voltage)

On State
(Conducting Current)

Gate pulse (IGT)
and Anode-Cathode

Voltage > 0

Anode Current < IH
or Anode-Cathode
Voltage reversed

Click to download full resolution via product page

SCR Operational States

The diagram above illustrates the two primary operational states of the JX040 SCR. The device

remains in the "Off State," blocking voltage, until a sufficient gate current (IGT) is applied while

the anode-to-cathode voltage is positive. This triggers the transition to the "On State," where it

conducts current. The SCR will return to the "Off State" if the anode current drops below the

holding current (IH) or if the anode-to-cathode voltage is reversed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the JX040 Sensitive
Gate SCR]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608285#maximum-forward-and-reverse-voltage-
ratings-of-jx040]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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